2-Phenoxy-4-nitrophenol
Overview
Description
2-Phenoxy-4-nitrophenol is a chemically synthesized compound that does not occur naturally in the environment . It is related to 2-nitrophenol and 4-nitrophenol, which are light yellow solids used mainly to make dyes, paint coloring, rubber chemicals, and substances that kill molds . 4-Nitrophenol is also used to make drugs, fungicides, and to darken leather .
Synthesis Analysis
A highly selective method for the synthesis of 2,4-dinitrophenol involves the nitration of phenol with nitric acid in an aqueous-alcoholic medium at the boiling point of the reaction mixture . The yield of 2,4-dinitrophenol from this process can be as high as 80% .Molecular Structure Analysis
Phenols, including 2-Phenoxy-4-nitrophenol, have an OH group attached directly to an aromatic ring . They differ from alcohols in that they are slightly acidic in water and react with aqueous sodium hydroxide (NaOH) to form salts .Chemical Reactions Analysis
The nitration of 4-chlorophenol (4CP) into 2-nitro-4-chlorophenol (NCP) in the presence of irradiated nitrate and nitrite in aqueous solution involves the radical ˙NO2 . Quantum mechanical calculations suggest that the nitration of both phenol and 4CP involves the abstraction of the phenolic hydrogen by ˙NO2, yielding HNO2 and the corresponding phScientific Research Applications
Demethylation Reactions
Recent research has explored the use of 4-Nitro-2-phenoxyphenol in demethylation reactions. Specifically, hydrogen bromide (HBr) and boron tribromide (BBr3) have been employed as catalysts. These acids coordinate with electron-rich sites in organic compounds, enhancing the outcome of organic reactions .
Synthesis and Preparation
Substituted 4-phenoxy-phenols, including 4-Nitro-2-phenoxyphenol, can be prepared by adding the corresponding anilines (in liquid or molten state) together with aqueous sodium nitrite solution in equimolar amounts to excess hydrochloric acid (HCl) .
Safety Considerations
When handling 4-Nitro-2-phenoxyphenol, follow safety guidelines. Use dry chemical agents, carbon dioxide, or alcohol-resistant foam in case of fire or spillage .
Quality Reference Standards
At Mikromol, high-quality reference standards for pharmaceutical testing are available. These standards are essential for analytical development, method validation, stability testing, and release testing. Mikromol’s extensive Certificate of Analysis accompanies their products, ensuring reliability and trust .
properties
IUPAC Name |
4-nitro-2-phenoxyphenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO4/c14-11-7-6-9(13(15)16)8-12(11)17-10-4-2-1-3-5-10/h1-8,14H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWZCVJQSXDYRID-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=C(C=CC(=C2)[N+](=O)[O-])O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Nitro-2-phenoxyphenol | |
CAS RN |
70995-08-3 |
Source
|
| Record name | 4-Nitro-2-phenoxyphenol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070995083 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-hydroxy-5-nitro-diphenylether | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-NITRO-2-PHENOXYPHENOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LT97V976KV | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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